Cas no 1185238-09-8 (Ranitidine-d6 Hydrochloride (>90%))
Ranitidine-d6 Hydrochloride (>90%) Chemical and Physical Properties
Names and Identifiers
-
- Ranitidine-d6 HCl (N,N-dimethyl-d6)
- Ranitidine-d6 Hydrochloride
- Ranitidine-d6 (hydrochloride)
- HY-B0281AS
- (E)-1-N'-[2-[[5-[[bis(trideuteriomethyl)amino]methyl]furan-2-yl]methylsulfanyl]ethyl]-1-N-methyl-2-nitroethene-1,1-diamine;hydrochloride
- ES-2572
- F91293
- 1185238-09-8
- N-[2-[[[-5-[(Dimethylamino-d6)methyl)]-2-furanyl]methyl]thio]ethyl]-N'-methyl-2-nitro-1,1-ethenediamine Hydrochloride
- CS-0169652
- Ranitidine-d6 Hydrochloride (0.2mg/mL in Methanol)
- J-003824
- AKOS037652798
- Ranitidine d6 HCl
- Ranitidine-d6, Hydrochloride
- Ranitidine-d6 Hydrochloride (>90%)
-
- MDL: MFCD22565787
- Inchi: InChI=1S/C13H22N4O3S.ClH/c1-14-13(9-17(18)19)15-6-7-21-10-12-5-4-11(20-12)8-16(2)3;/h4-5,9,14-15H,6-8,10H2,1-3H3;1H/b13-9+;/i2D3,3D3;
- InChI Key: GGWBHVILAJZWKJ-DICWLCDHSA-N
- SMILES: CN/C(=C\[N+](=O)[O-])/NCCSCC1=CC=C(CN(C([2H])([2H])[2H])C([2H])([2H])[2H])O1.Cl
Computed Properties
- Exact Mass: 356.1556000g/mol
- Monoisotopic Mass: 356.1556000g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 347
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
Ranitidine-d6 Hydrochloride (>90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R120002-1mg |
Ranitidine-d6 Hydrochloride (>90%) |
1185238-09-8 | 1mg |
$ 193.00 | 2023-09-06 | ||
| TRC | R120002-5mg |
Ranitidine-d6 Hydrochloride (>90%) |
1185238-09-8 | 5mg |
$ 476.00 | 2023-09-06 | ||
| TRC | R120002-10mg |
Ranitidine-d6 Hydrochloride (>90%) |
1185238-09-8 | 10mg |
$ 781.00 | 2023-09-06 | ||
| ChemScence | CS-0169652-10mg |
Ranitidine-d6 hydrochloride |
1185238-09-8 | 10mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0169652-5mg |
Ranitidine-d6 hydrochloride |
1185238-09-8 | 5mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0169652-1mg |
Ranitidine-d6 hydrochloride |
1185238-09-8 | 1mg |
$0.0 | 2022-04-28 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219950-1 mg |
Ranitidine-d6, Hydrochloride, |
1185238-09-8 | 1mg |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219950-1mg |
Ranitidine-d6, Hydrochloride, |
1185238-09-8 | 1mg |
¥2708.00 | 2023-09-05 | ||
| 1PlusChem | 1P0097RV-1mg |
Ranitidine d6 HCl |
1185238-09-8 | ≥99% deuterated forms (d1-d6) | 1mg |
$248.00 | 2025-02-24 | |
| A2B Chem LLC | AE29179-1mg |
Ranitidine d6 HCl |
1185238-09-8 | ≥99% deuterated forms (d1-d6) | 1mg |
$171.00 | 2024-04-20 |
Ranitidine-d6 Hydrochloride (>90%) Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Ranitidine-d6 Hydrochloride (>90%)
Comprehensive Analysis of Ranitidine-d6 Hydrochloride (>90%) (CAS No. 1185238-09-8): Applications and Insights
Ranitidine-d6 Hydrochloride (CAS No. 1185238-09-8) is a deuterium-labeled analog of the well-known histamine H2-receptor antagonist, Ranitidine. This stable isotope-labeled compound, with a purity exceeding 90%, is widely utilized in pharmaceutical research, particularly in drug metabolism studies, quantitative mass spectrometry, and bioanalytical method development. The incorporation of six deuterium atoms (d6) enhances its utility as an internal standard, minimizing interference from endogenous compounds and improving analytical accuracy.
The growing demand for deuterated compounds like Ranitidine-d6 Hydrochloride reflects broader trends in precision medicine and personalized therapeutics. Researchers are increasingly focusing on isotope-labeled standards to address challenges in LC-MS/MS (liquid chromatography-tandem mass spectrometry) workflows, where reproducibility and sensitivity are critical. With the rise of pharmacokinetic studies and regulatory compliance requirements, this compound has become indispensable for ensuring data integrity in clinical trials and generic drug development.
One of the most searched questions regarding Ranitidine-d6 Hydrochloride is its role in mitigating matrix effects during bioanalysis. By serving as an isotopic internal standard, it corrects for variations in sample preparation and ionization efficiency, a topic frequently discussed in analytical chemistry forums. Additionally, its application in doping control and forensic toxicology has garnered attention, as deuterated analogs help distinguish between endogenous and exogenous substances in complex biological matrices.
From a synthetic perspective, the preparation of Ranitidine-d6 Hydrochloride involves sophisticated deuterium exchange techniques or custom synthesis routes to ensure isotopic enrichment. This aligns with the pharmaceutical industry's emphasis on green chemistry and sustainable synthesis, as reducing solvent waste and optimizing yields are key priorities. The compound's stability under various pH conditions and compatibility with high-throughput screening platforms further expands its utility in modern labs.
Emerging discussions in life sciences highlight the importance of Ranitidine-d6 Hydrochloride in metabolomics and proteomics research. Its ability to facilitate absolute quantification of ranitidine and its metabolites in tissues and fluids supports advancements in biomarker discovery. Furthermore, the compound's relevance to FDA and EMA guidelines for bioequivalence testing underscores its regulatory significance, making it a staple in contract research organizations (CROs).
In summary, Ranitidine-d6 Hydrochloride (CAS No. 1185238-09-8) exemplifies the intersection of isotope chemistry and pharmaceutical innovation. Its applications span clinical diagnostics, drug safety evaluation, and method validation, addressing pressing needs in both academia and industry. As research continues to evolve, this deuterated standard will remain pivotal in unlocking new dimensions of analytical precision and therapeutic monitoring.
1185238-09-8 (Ranitidine-d6 Hydrochloride (>90%)) Related Products
- 66357-59-3(Ranitidine hydrochloride)
- 142744-19-2(1,3-Benzenediamine,N1-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-N3-propyl-)
- 102787-23-5(1-Piperazinemethanamine,N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4-methyl-a-(nitromethylene)-)
- 66357-35-5(Ranitidine)
- 117846-01-2(2-Furanmethanamine,5,5'-[1,2-ethanediylbis(thiomethylene)]bis[N,N-dimethyl- (9CI))
- 142744-17-0(1,3-Benzenediamine,N1-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-)
- 142744-13-6(2-Furanmethanamine,5-[[[2-[(2,4-dinitrophenyl)amino]ethyl]thio]methyl]-N,N-dimethyl-)
- 142744-18-1(1,3-Benzenediamine,N1-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-N3-methyl-4,6-dinitro-)
- 142744-27-2(1,3-Benzenediamine,N1-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-N3-phenyl-)
- 142744-21-6(1,3-Benzenediamine,N1-[2-(dimethylamino)ethyl]-N3-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-)